Cas no 65300-29-0 (3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)-)
65300-29-0 structure
Product Name:3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)-
CAS No:65300-29-0
MF:C10H9FO
MW:164.176266431808
CID:400736
Update Time:2024-01-29
3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)- Chemical and Physical Properties
Names and Identifiers
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- 3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)-
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- MDL: MFCD00205144
- Inchi: 1S/C10H9FO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h2-7H,1H3/b3-2+
- InChI Key: IXOKEPVAYTWJGM-NSCUHMNNSA-N
- SMILES: CC(=O)/C=C/C1=CC=C(F)C=C1
Computed Properties
- Exact Mass: 164.06377
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
Experimental Properties
- Density: 1.107±0.06 g/cm3(Predicted)
- Boiling Point: 141-143 °C(Press: 12 Torr)
- PSA: 17.07
3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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